
cephalexin versus ampicillin antibacterial
activity comparison

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cephalexin

CAS No.: 15686-71-2

Cat. No.: S523189

Get Quote

Minimum Inhibitory Concentration (MIC) Comparison

Bacterial Organism
Cephalexin
Modal MIC
(μg/mL)

Ampicillin Modal MIC
(μg/mL)

Data Source &
Context

Group D Streptococci
(Enterococci)

200 1.6 In vitro study of 93

recent clinical
isolates [1].

Staphylococcus aureus
(MSSA)

Active [2] Active (Note: Ineffective
against penicillinase-

producing strains) [3]

Clinical and in vitro
summaries [2] [3].

Escherichia coli Active [2] Active [2] Clinical and in vitro

summaries [2].

Proteus mirabilis Active [2] Active [2] Clinical and in vitro

summaries [2].

Haemophilus influenzae
(non-beta-lactamase)

Active [2] Active [2] Clinical and in vitro

summaries [2].
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Key Differences in Antibacterial Activity

The data highlights several critical distinctions between the two antibiotics:

Superior Ampicillin Activity against Enterococci: Ampicillin is significantly more active than

cephalexin against Group D Streptococci (Enterococci). One study found ampicillin's modal MIC was
1.6 μg/mL, while cephalexin's was 200 μg/mL, making ampicillin the preferred beta-lactam antibiotic

for these organisms [1].
Differential Efficacy in Otitis Media: A clinical study in children with otitis media found a significant

difference in outcomes based on the causative pathogen. For infections caused by Haemophilus
influenzae, 50% of children treated with cephalexin had a poor response, whereas no patients

treated with ampicillin responded poorly [4].
Variable Clinical Cure Rates: Clinical efficacy can vary by infection site. A double-blind trial for

urinary tract infections found them equally effective [5], while a study on bacteriuria in pregnancy
showed a trend toward higher cure rates with amoxicillin-clavulanic acid compared to cephalexin at a

6-week follow-up [6].

Experimental Protocols for Antibacterial Activity
Assessment

The comparative data is generated through standardized experimental methods. The workflow for a core in

vitro test is as follows:
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Start: Isolate Bacterial Strain

Prepare Mueller-Hinton Agar Plates
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Inoculate Agar Plate Surface

Apply Antibiotic-Impregnated Disks

Incubate for 16-20 hours
(35°C)

Measure Zone of Inhibition
(Around Disk)

Determine Susceptibility
(Sensitive/Intermediate/Resistant)

Click to download full resolution via product page

The primary methodologies used in the cited studies include:

Broth Dilution Method: This technique determines the Minimum Inhibitory Concentration (MIC).
Researchers prepare a series of test tubes with doubling dilutions of an antibiotic in a liquid growth
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medium. Each tube is inoculated with a standardized number of bacteria. After incubation, the MIC is

identified as the lowest concentration of antibiotic that prevents visible bacterial growth [1].
Disk Diffusion (Kirby-Bauer) Method: This method provides a qualitative assessment of

susceptibility. Paper disks impregnated with a specific amount of antibiotic are placed on an agar
plate that has been inoculated with the test bacterium. After incubation, the diameter of the clear zone

around the disk (zone of inhibition) is measured and used to categorize the organism as susceptible,
intermediate, or resistant [3].

Essential Considerations for Researchers

For scientists in drug development, understanding the nuances beyond basic MIC data is crucial.

Underlying Mechanism of Action: Both cephalexin (a first-generation cephalosporin) and ampicillin
(a penicillin) are beta-lactam antibiotics. They inhibit bacterial cell wall synthesis by binding to

penicillin-binding proteins (PBPs). However, differences in their chemical structures affect their affinity
for different PBPs and their stability against bacterial defense mechanisms [2] [7].

The Critical Role of Beta-Lactamase Resistance: A key practical difference is ampicillin's
susceptibility to degradation by beta-lactamase enzymes, which are produced by many bacteria.

Cephalexin is generally more stable against these enzymes, particularly those produced by
staphylococci. This is why cephalexin is effective against most methicillin-susceptible S. aureus
(MSSA), while ampicillin is not [2] [3].
Antibiotic Selection Pressure: Research on activated sludge systems shows that exposure to

ampicillin and cephalexin exerts strong selection pressures on microbial communities, leading to the
enrichment of corresponding antibiotic resistance genes (ARGs). This highlights the importance of

considering the environmental impact and resistance development when evaluating antibiotic use [8].

The choice between cephalexin and ampicillin in a clinical or research setting depends heavily on the target

pathogen. Ampicillin is overwhelmingly superior for enterococcal infections, while cephalexin may be

preferred for infections involving beta-lactamase-producing staphylococci.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC475493/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC475493/
https://www.singlecare.com/blog/cephalexin-vs-amoxicillin/
https://scholarlycommons.henryford.com/hfhmedjournal/vol18/iss2/3/
https://pubmed.ncbi.nlm.nih.gov/787913/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1798560/
https://pubmed.ncbi.nlm.nih.gov/4004191/
https://pubmed.ncbi.nlm.nih.gov/4004191/
https://www.medicinenet.com/cephalexin_vs_amoxicillin/drug-vs.htm
https://www.sciencedirect.com/science/article/abs/pii/S0048969720361611
https://www.smolecule.com/products/b523189#cephalexin-versus-ampicillin-antibacterial-activity-comparison
https://www.smolecule.com/products/b523189#cephalexin-versus-ampicillin-antibacterial-activity-comparison
https://www.smolecule.com/products/b523189#cephalexin-versus-ampicillin-antibacterial-activity-comparison
https://www.smolecule.com/products/b523189#cephalexin-versus-ampicillin-antibacterial-activity-comparison
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s523189?utm_src=pdf-bulk
https://www.smolecule.com/products/s523189?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s523189?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

